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Compound of Interest

Compound Name: Mayosperse 60

Cat. No.: B3258882

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the preparation of a stock solution of
Mayosperse 60, a cationic polymeric biocide and dispersing agent. The information is intended
for use in research and development environments.

Product Information and Properties

Mayosperse 60 is a water-soluble cationic polymer with applications as a biocide and
algaecide in various industrial settings, including water treatment, paper mills, and cooling
towers.[1][2][3] It is also utilized as a dispersing and wetting agent in the textile, paint, and
coatings industries.[4]

Quantitative Data Summary
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Property Value References

CAS Number 31075-24-8 [11[4]1[5][6][7]

Appearance Colorless to Amber Liquid [2][4]

Solubility Highly soluble in water [4]

pH (10% water solution) 50-7.0 [2]

Molecular Formula 030H72N6C_)3X2'6CI [1][3][5]1[8]
(representative)

Molecular Weight 777.656 g/mol (representative)  [5][8]

Safety Precautions

Mayosperse 60 should be handled with care as it may cause irritation to the skin and eyes.[4]
When preparing solutions, it is crucial to work in a well-ventilated area and wear appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid
inhaling any mists or vapors that may be generated.[5]

Experimental Protocol: Preparation of a 10% (w/v)
Stock Solution

This protocol outlines the steps to prepare a 10% (weight/volume) stock solution of
Mayosperse 60 in an aqueous solvent. This concentration is a common starting point for
further dilutions in experimental assays.

Materials:

Mayosperse 60

High-purity sterile water (e.g., deionized, distilled, or Milli-Q)

Sterile volumetric flask (appropriate size)

Sterile graduated cylinder or pipette
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Analytical balance

Magnetic stirrer and stir bar

Spatula

Weighing paper or boat

Appropriate sterile storage container

Procedure:

Determine the required volume: Decide on the final volume of the 10% stock solution needed
for your experiments. For this protocol, we will prepare 100 mL.

o Calculate the mass of Mayosperse 60: To prepare a 10% (w/v) solution, 10 g of
Mayosperse 60 is required for every 100 mL of solvent.

» Weigh Mayosperse 60:
o Place a clean, dry weighing boat on the analytical balance and tare the balance.
o Carefully weigh out 10.0 g of Mayosperse 60.

¢ Dissolve Mayosperse 60:

o Add approximately 80 mL of high-purity sterile water to a sterile beaker containing a
magnetic stir bar.

o Place the beaker on a magnetic stirrer and begin stirring at a moderate speed.
o Slowly add the weighed Mayosperse 60 to the vortex of the stirring water.

o Continue stirring until the Mayosperse 60 is completely dissolved. Given its high water
solubility, this should occur readily.[4]

e Adjust the final volume:

o Once fully dissolved, carefully transfer the solution to a 100 mL volumetric flask.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b3258882?utm_src=pdf-body
https://www.benchchem.com/product/b3258882?utm_src=pdf-body
https://www.benchchem.com/product/b3258882?utm_src=pdf-body
https://www.benchchem.com/product/b3258882?utm_src=pdf-body
https://www.benchchem.com/product/b3258882?utm_src=pdf-body
https://www.benchchem.com/product/b3258882?utm_src=pdf-body
https://www.benchchem.com/product/b3258882?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/mayosperse-60-dic344613.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3258882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Rinse the beaker with a small amount of sterile water and add the rinsing to the volumetric
flask to ensure the complete transfer of the solute.

o Add sterile water to the volumetric flask until the bottom of the meniscus reaches the
calibration mark.

e Homogenize and store:

o Cap the volumetric flask and invert it several times to ensure the solution is thoroughly
mixed.

o Transfer the final stock solution to a clearly labeled, sterile storage container.

o Store the solution according to the manufacturer's recommendations, typically at room
temperature unless otherwise specified.

Visualizations

Experimental Workflow for Stock Solution Preparation
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Workflow for 10% (w/v) Mayosperse 60 Stock Solution Preparation

Preparation

1. Weigh 10g of 2. Measure 80 mL of
Mayosperse 60 sterile water

Dissolutig

3. Add Mayosperse 60 to water
with magnetic stirring

Finalization & Storage

4. Adjust final volume to 100 mL
in a volumetric flask

5. Homogenize the solution

6. Transfer to a labeled sterile
container and store

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Mayosperse 60 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3258882#how-to-prepare-a-stock-solution-of-
mayosperse-60]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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